1,3-Benzothiazol-2-ylmethylamine hydrochloride

Specification

• CAS No.: 29198-41-2
• Molecular Formula: C8H9ClN2S
• Molecular Weight: 200.69 g/mol
• IUPAC Name: 1,3-benzothiazol-2-ylmethanamine;hydrochloride
• Standard InChI: InChI=1S/C8H8N2S.ClH/c9-5-8-10-6-3-1-2-4-7(6)11-8;/h1-4H,5,9H2;1H
• Standard InChI Key: WCZDQDCFSDCIIC-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(S2)CN.Cl
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)CN.Cl

Introduction

Chemical Structure and Identification

1,3-Benzothiazol-2-ylmethylamine hydrochloride (CAS No.: 29198-41-2) is the hydrochloride salt of 1,3-Benzothiazol-2-ylmethylamine. The compound features a benzothiazole core structure with a methylamine group attached at the 2-position, combined with hydrochloride. This structural arrangement contributes to its unique chemical properties and potential biological activities. The compound is commonly identified through various chemical identifiers and nomenclature systems that facilitate its tracking in scientific literature and chemical databases.

Chemical Identifiers and Properties

The compound is characterized by specific chemical identifiers that help distinguish it from other related compounds. These identifiers include standard chemical notation systems that provide consistent ways of representing its structure across various platforms and databases. The parent compound, 1,3-Benzothiazol-2-ylmethylamine (CAS: 42182-65-0), serves as the base structure from which the hydrochloride salt is derived.

Table 1: Key Chemical Identifiers and Properties

Property	Value
CAS Number	29198-41-2
Molecular Formula	C8H9ClN2S or C8H8N2S·HCl
Molecular Weight	200.69 g/mol
IUPAC Name	1,3-benzothiazol-2-ylmethanamine;hydrochloride
Standard InChI	InChI=1S/C8H8N2S.ClH/c9-5-8-10-6-3-1-2-4-7(6)11-8;/h1-4H,5,9H2;1H
Standard InChIKey	WCZDQDCFSDCIIC-UHFFFAOYSA-N
SMILES Notation	C1=CC=C2C(=C1)N=C(S2)CN.Cl
Parent Compound	1,3-Benzothiazol-2-ylmethylamine (CID 350414)

Source: Information compiled from PubChem and vendor technical datasheets

Physical and Chemical Properties

The physical and chemical properties of 1,3-Benzothiazol-2-ylmethylamine hydrochloride significantly influence its behavior in various experimental conditions and its potential applications in research. Understanding these properties is essential for researchers working with this compound.

Structural Characteristics

The compound's structure consists of a fused ring system comprising a benzene ring and a thiazole ring, with a methylamine group attached to the 2-position of the thiazole ring. The addition of hydrochloride creates the salt form, which typically exhibits different solubility properties compared to the free base. This salt formation can enhance aqueous solubility, making it more suitable for certain biological assays and experiments.

Solubility and Stability

The hydrochloride salt form typically exhibits enhanced aqueous solubility compared to the free base form (1,3-Benzothiazol-2-ylmethylamine). This property makes it particularly useful in biological research where aqueous solutions are often required. The stability of the compound may vary depending on storage conditions, with proper storage essential to maintain its chemical integrity over time.

Hazard Type	Classification	Hazard Statement
Acute Toxicity (Oral)	Category 3	Toxic if swallowed
Skin Irritation	Category 2	Causes skin irritation
Eye Irritation	Category 2A	Causes serious eye irritation
Respiratory Irritation	Not categorized specifically	May cause respiratory irritation
Combined Toxicity	Not categorized specifically	Harmful if swallowed, in contact with skin or if inhaled

Source: Information compiled from safety data sheets

Emergency Response Procedures

In case of exposure to 1,3-Benzothiazol-2-ylmethylamine hydrochloride, the following emergency procedures are recommended:

• Skin Contact: Wash with plenty of soap and water. Remove contaminated clothing and wash before reuse. If skin irritation occurs, seek medical attention.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.

• Ingestion: Immediately call a poison center or doctor. Rinse mouth thoroughly.

• Inhalation: Move to fresh air and keep comfortable for breathing. Seek medical attention if respiratory symptoms develop.